Cas no 1201803-09-9 (5-fluoropyridine-3-carboximidamide)

• Product Name: 5-fluoropyridine-3-carboximidamide
• CAS No: 1201803-09-9
• MF: C₆H₆FN₃
• MW: 139.130343914032
• MDL: MFCD18259416
• CID: 5238440
• PubChem ID: 58497225
• Update Time: 2026-03-08

5-fluoropyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoropyridine-3-carboximidamide
• 3-Pyridinecarboximidamide, 5-fluoro-
• 5-Fluoro-3-pyridinecarboximidamide

• MDL： MFCD18259416
• Inchi： 1S/C6H6FN3/c7-5-1-4(6(8)9)2-10-3-5/h1-3H,(H3,8,9)
• InChI Key： BTLMVSXTXYJTNE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(=N)N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• XLogP3: -0.1
• Topological Polar Surface Area: 62.8

Additional information on 5-fluoropyridine-3-carboximidamide

Professional Introduction to 5-Fluoropyridine-3-Carboximidamide (CAS No. 1201803-09-9)

5-Fluoropyridine-3-carboximidamide, with the chemical formula C₆H₄FN₂O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1201803-09-9, has garnered considerable attention due to its versatile applications in drug development and molecular synthesis. The presence of a fluorine atom at the 5-position and a carboximidamide functional group at the 3-position imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways.

The< strong>fluoropyridine core is a well-studied motif in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity of bioactive molecules. The introduction of fluorine at the 5-position of the pyridine ring further modulates these properties, making it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the potential of fluorinated pyridines in developing treatments for infectious diseases, cancer, and neurological disorders.

In particular, the< strong>carboximidamide functional group in 5-fluoropyridine-3-carboximidamide plays a crucial role in its reactivity and functionality. Carboximidamides are versatile intermediates that can undergo various transformations, including nucleophilic additions, cyclizations, and condensations, which are essential for constructing complex molecular architectures. This compound has been utilized in the synthesis of heterocyclic derivatives that exhibit promising biological activities.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of< strong>5-fluoropyridine-3-carboximidamide. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to introduce fluorine atoms with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the compound more accessible for industrial applications.

The pharmaceutical industry has shown particular interest in< strong>5-fluoropyridine-3-carboximidamide due to its potential as a building block for drug candidates. For instance, researchers have explored its use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorine atom's ability to increase lipophilicity and binding affinity has been leveraged to enhance the efficacy of these inhibitors. Additionally, the carboximidamide moiety has been incorporated into molecules targeting bacterial enzymes, demonstrating its utility in combating antibiotic-resistant strains.

In agrochemical research, 5-fluoropyridine-3-carboximidamide has been investigated for its role in creating novel pesticides and herbicides. Its structural features allow for interactions with biological targets that are distinct from traditional agrochemicals, potentially leading to more effective and environmentally friendly solutions. Studies have focused on its derivatives as potent inhibitors of plant pathogens, offering hope for sustainable agricultural practices.

The synthesis of< strong>5-fluoropyridine-3-carboximidamide involves multi-step processes that require careful optimization to ensure high purity and yield. Common starting materials include 5-fluoropyridine and cyanoguanidine derivatives, which undergo condensation reactions under controlled conditions. Recent improvements in reaction conditions have led to greener synthetic routes, reducing reliance on hazardous reagents and solvents.

The analytical characterization of< strong>CAS No. 1201803-09-9 is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into its molecular structure and help ensure consistency across different batches.

The growing demand for< strong>5-fluoropyridine-3-carboximidamide has prompted several chemical manufacturers to develop robust supply chains for its production. Innovations in process chemistry have enabled cost-effective manufacturing while maintaining high standards of quality control. This accessibility is crucial for supporting ongoing research and development efforts in both academic and industrial settings.

In conclusion, 5-fluoropyridine-3-carboximidamide is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow further.